Methyl 2-bromo-4-cyanobenzoate

• IUPAC Name: methyl 2-bromo-4-cyanobenzoate
• InChI: InChI=1S/C9H6BrNO2/c1-13-9(12)7-3-2-6(5-11)4-8(7)10/h2-4H,1H3
• InChI Key: JSIGBTNTMZSLMO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C#N)Br
• Molecular Formula: C9H6BrNO2
• DSSTOX Substance ID: DTXSID10630312
• Molecular Weight: 240.05 g/mol
• CAS RN: 98592-04-2

Description

Methyl 2-bromo-4-cyanobenzoate is a chemical compound used in various fields of research and industry. It is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals.

Synthesis Analysis

Methyl 2-bromo-4-cyanobenzoate can be synthesized from methyl 2-bromo-4-carbamoylbenzoate and Cyanogen chloride. It is also noted that Methyl 2-bromobenzoate under Heck reaction with acrylonitrile results in lactonization to give the benzofuran-2-one 3- (cyanomethyl)-2-coumaranone.

Molecular Structure Analysis

The molecular formula of Methyl 2-bromo-4-cyanobenzoate is C9H6BrNO2. The InChI code is 1S/C9H6BrNO2/c1-13-9 (12)8-3-2-7 (10)4-6 (8)5-11/h2-4H,1H3.

Chemical Reactions Analysis

Methyl 2-bromobenzoate under Heck reaction with acrylonitrile results in lactonization to give the benzofuran-2-one 3- (cyanomethyl)-2-coumaranone.

Physical And Chemical Properties Analysis

Methyl 2-bromo-4-cyanobenzoate has a molecular weight of 240.05. The density is predicted to be 1.60±0.1 g/cm3. The boiling point is predicted to be 316.1±27.0 °C.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 2-bromo-4-cyanobenzoate has been used in various chemical synthesis processes. For instance, it was involved in the synthesis of Methyl 4-Bromo-2-methoxybenzoate, where it underwent processes like bromination, hydrolysis, cyanidation, and esterification, demonstrating its utility in complex organic syntheses (Chen Bing-he, 2008).

Applications in Organic Chemistry

• In organic chemistry, Methyl 2-bromo-4-cyanobenzoate plays a role in the preparation of 2-Cyanobenzoic Acids. This process involves the reaction of various bromobenzoic acids with arylacetonitriles in the presence of LDA, showcasing its importance in the synthesis of functionalized organic compounds (Anlai Wang, J. Maguire, E. Biehl, 1998).

Thermodynamics and Solubility Studies

• The compound has also been studied in the context of structure-property relationships in halogenbenzoic acids. Research on the thermodynamics of sublimation, fusion, vaporization, and solubility of related compounds helps in understanding its physical properties and potential applications in various fields, such as pharmaceuticals (K. Zherikova, A. A. Svetlov, N. Kuratieva, S. Verevkin, 2016).

Photodynamic Therapy in Cancer Treatment

• A novel application of methyl 2-bromo-4-cyanobenzoate derivatives can be seen in the field of photodynamic therapy for cancer treatment. Zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base, synthesized using Methyl 2-bromo-4-cyanobenzoate, have shown promising results for this purpose (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Role in Synthesizing Pharmaceutical Intermediates

• Additionally, Methyl 2-bromo-4-cyanobenzoate is used in the synthesis of intermediates of certain pharmaceutical drugs. Its role in the synthesis of Bifendate intermediates is an example of its utility in pharmaceutical manufacturing (Bao Li-jiao, 2013).

SingleCrystal Analysis for Pharmaceutical Applications

• In the pharmaceutical industry, the study of single crystals, like that of Methyl 4-hydroxybenzoate (a related compound), is crucial. Such studies, involving X-ray crystallography and Hirshfeld surface analysis, provide insights into the molecular interactions and packing, which are essential for understanding the stability and solubility of pharmaceutical compounds (Abeer A. Sharfalddin, B. Davaasuren, A. Emwas, Mariusz Jaremko, Łukasz Jaremko, M. Hussien, 2020).

Safety and Hazards

Methyl 4-bromo-2-cyanobenzoate is classified as a combustible liquid. It is harmful if swallowed and harmful to aquatic life. The safety information pictograms indicate that it is a warning (GHS07). Precautionary statements include avoiding release to the environment and wearing protective gloves/eye protection/face protection.

Future Directions

Methyl 2-bromo-4-cyanobenzoate is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals. It is expected to continue to be used in various fields of research and industry.

Mechanism of Action

Target of Action

Methyl 2-bromo-4-cyanobenzoate is a chemical compound with the molecular formula C9H6BrNO2 The primary targets of this compound are not explicitly mentioned in the available literature

Pharmacokinetics

Itsmolecular weight is 240.05 , which could influence its pharmacokinetic properties. Generally, compounds with a molecular weight under 500 have better absorption and bioavailability.

Synthesis routes and methods

Procedure details

To a solution of methyl 2-bromo-4-carbamoylbenzoate (1.3 g, 5.06 mmol) in dry DMF (20 mL) was added (CNCl)3 (1.85 g, 10.12 mmol) at rt and then stirred at rt for 3 h. The reaction mixture was quenched with water and extracted with EA (100 mL×2). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure to give crude methyl 2-bromo-4-cyanobenzoate as a white solid (1.1 g). It was used without further purification. 1H NMR (400 MHz, CDCl3): δ 8.36 (s, 1H), 8.01 (d, J=8.0 Hz, 1H), 7.91 (d, J=8.0 Hz, 1H), 3.90 (s, 3H) ppm.